Cas no 153252-87-0 (2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide)

• Product Name: 2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide
• CAS No: 153252-87-0
• MF: C₈H₁₇NO₅
• MW: 207.224282979965
• CID: 4608741
• PubChem ID: 10954744
• Update Time: 2025-05-25

2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• 2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide
• (2R,3S,4R,5S,6S)-2-(2-Aminoethoxy)-6-methyl-tetrahydropyran-3,4,5-triol
• 2-Aminoethyl α-L-fucopyranoside

• MDL： MFCD30478741
• Inchi： 1S/C8H17NO5/c1-4-5(10)6(11)7(12)8(14-4)13-3-2-9/h4-8,10-12H,2-3,9H2,1H3/t4-,5+,6+,7-,8+/m0/s1
• InChI Key： QJKBTZKVBJRYKX-FMGWEMOISA-N
• SMILES： [C@@H]1(OCCN)O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 207.11067264g/mol
• Monoisotopic Mass: 207.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide

Research Brief on 2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide (CAS: 153252-87-0)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide (CAS: 153252-87-0). This compound, a glycoside derivative with a brominated ethanaminium moiety, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, biological activity, and pharmacological properties.

The compound's unique structure, featuring a tetrahydro-2H-pyran ring with multiple hydroxyl groups and a brominated ethanaminium side chain, suggests its potential as a bioactive molecule. Research has indicated that it may interact with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. The presence of the bromine atom further enhances its reactivity, making it a candidate for further chemical modifications and drug development.

Recent synthetic approaches have optimized the yield and purity of 2-((2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-tetrahydro-2H-pyran-2-yloxy)ethanaminium bromide, with a focus on green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. These advancements have facilitated its use in preclinical studies, where its pharmacokinetic and pharmacodynamic profiles are being evaluated.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of anti-inflammatory and antimicrobial activities. The compound has shown efficacy in modulating cytokine production and inhibiting bacterial growth, suggesting its potential as a dual-action therapeutic agent. Additionally, its stability under physiological conditions and low toxicity profile make it a viable candidate for further development.

Future research directions include exploring its mechanism of action at the molecular level, optimizing its formulation for enhanced bioavailability, and conducting clinical trials to assess its safety and efficacy in humans. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside, addressing unmet medical needs in areas such as infectious diseases and chronic inflammation.